2'-O-methylated isoflavonoids

2′-O-Methylated Isoflavonoids are a class of flavonoid compounds characterized by the presence of a methyl group attached to the 2′ position on the C ring. These molecules exhibit diverse biological activities and have garnered significant interest in various fields due to their potential therapeutic applications. Notably, 2′-O-methylated isoflavonoids possess antioxidant properties, which can help protect cells from oxidative stress and promote overall health. Additionally, these compounds display anti-inflammatory and anti-cancer activities, making them promising candidates for the development of new pharmacological agents. They are often found in plants such as soybeans and red clover, where they play roles in natural defense mechanisms. The structural modifications introduced by methylation can influence their bioavailability, stability, and efficacy, making 2′-O-methylated isoflavonoids valuable targets for further research and potential drug development.
